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Compound of Interest

Compound Name: 2,2-Difluoroethanol

Cat. No.: B047519

This technical guide provides a comprehensive overview of the chemical and physical
characteristics, synthesis, and potential applications of compounds with the molecular formula
C2H4F20. The primary focus of this document is on 2,2-difluoroethanol, the most well-
documented isomer, with additional information provided for other structural isomers. This
guide is intended for researchers, scientists, and professionals in the field of drug development
and chemical synthesis.

Isomers of C2H4F20

The molecular formula C2H4F20 encompasses several structural isomers, each with unique
properties and potential applications. The primary isomers include:

2,2-Difluoroethanol: The most common and extensively studied isomer.

1,2-Difluoroethanol: An isomer with fluorine atoms on adjacent carbons.

1,1-Difluoro-2-methoxyethane: An ether isomer.[1]

1,2-Difluoro-1-methoxyethane: Another ether isomer.

1,1-Difluoroethanol: A gem-difluoro alcohol.[2]

Isomerism plays a critical role in determining the biological activity and physical properties of
molecules.[3][4] Differences in the arrangement of atoms can lead to significant variations in
how a compound interacts with biological systems, such as enzymes and receptors.[3][5][6]
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Physicochemical Properties

The physicochemical properties of C2H4F20 isomers are significantly influenced by the
position of the fluorine atoms. Fluorine's high electronegativity imparts unique characteristics to
these molecules.

2,2-Difluoroethanol

2,2-Difluoroethanol is a colorless liquid with an odor reminiscent of ethanol.[7] It is miscible
with water and soluble in organic solvents like chloroform and ethanol.[7][8][9] The presence of
the difluoromethyl group increases its acidity compared to ethanol.[7]

Table 1: Physicochemical Properties of 2,2-Difluoroethanol

Property Value Reference
Molecular Weight 82.05 g/mol [9][10]
Melting Point -28 °C [O][11]
Boiling Point 95-96 °C [7119]
Density 1.296 g/cm3 [7119]
Refractive Index 1.338 [7119]

Flash Point 3°C 9]

pKa 13.00 + 0.10 (Predicted) [8]

Water Solubility Miscible [71[8]

Other Isomers

Data for other isomers is less readily available. 1,1-Difluoro-2-methoxyethane has a predicted
boiling point of 48.5 °C.[12]

Synthesis of C2H4F20 Isomers

The synthesis of 2,2-difluoroethanol has been approached through various methods,
reflecting its importance as a chemical intermediate.
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Synthesis of 2,2-Difluoroethanol

Common synthetic routes to 2,2-difluoroethanol include:

e Reduction of Fluorinated Esters: A primary method involves the reduction of esters like ethyl
2,2-difluoroacetate.[13] This can be achieved through catalytic hydrogenation or with
reducing agents like lithium aluminum hydride.[13][14]

e From 1-Chloro-2,2-difluoroethane: This process involves reacting 1-chloro-2,2-difluoroethane
with an alkali metal salt of formic or acetic acid, followed by transesterification.[14][15]

» Fluorination of Ethanol: Direct fluorination of ethanol is another potential route.[13]

o Hydrolysis of Fluorinated Intermediates: The hydrolysis of suitable fluorinated precursors can
also yield 2,2-difluoroethanol.[13]

A general workflow for the synthesis of 2,2-difluoroethanol via the reduction of ethyl 2,2-
difluoroacetate is depicted below.
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Synthesis of 2,2-Difluoroethanol
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Metabolic Pathway of 2-Fluoroethanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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